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Compound of Interest

Compound Name:

N-(2-

Chlorobenzyloxycarbonyloxy)succi

nimide

CAS No.: 65853-65-8

Cat. No.: B1581194

Get Quote

An In-depth Technical Guide to CAS Number 65853-65-8 and an Exploration of the 6-Bromo-2-

methyl-4-phenyl-1,2-dihydroquinolin-3-one Scaffold

For Researchers, Scientists, and Drug Development Professionals

A Note on the Topic
Initial analysis of the topic revealed a potential ambiguity. The provided CAS number, 65853-

65-8, definitively corresponds to the chemical compound N-(2-
Chlorobenzyloxycarbonyloxy)succinimide, also known as Z(2-Cl)-OSu. This reagent is

primarily utilized in peptide chemistry. However, the topic also included a distinct chemical

entity, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, which belongs to the quinolinone

class of heterocyclic compounds and is explored for its potential biological activities.

To provide a comprehensive and accurate technical guide, this document will address both

compounds in separate, detailed sections. This approach ensures clarity and delivers valuable
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information on each substance, acknowledging the possibility of a multifaceted research

interest.

Part 1: A Deep Dive into CAS 65853-65-8: N-(2-
Chlorobenzyloxycarbonyloxy)succinimide [Z(2-Cl)-
OSu]
Introduction to Z(2-Cl)-OSu: A Critical Tool in Peptide
Synthesis
N-(2-Chlorobenzyloxycarbonyloxy)succinimide, or Z(2-Cl)-OSu, is a specialized chemical

reagent with a pivotal role in modern solid-phase peptide synthesis (SPPS). Its primary function

is to act as a highly efficient "capping" agent, a crucial step in ensuring the synthesis of high-

purity peptides. Incomplete coupling reactions during SPPS can lead to the formation of

deletion sequences (shorter, incomplete peptides), which are often difficult to separate from the

target peptide and can compromise the results of subsequent biological assays. Z(2-Cl)-OSu

addresses this challenge by rapidly and irreversibly blocking unreacted amino groups on the

growing peptide chain.[1]

Physicochemical Properties of Z(2-Cl)-OSu
A thorough understanding of the physicochemical properties of Z(2-Cl)-OSu is essential for its

effective application and storage.
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Property Value Reference(s)

CAS Number 65853-65-8 [2][3]

Molecular Formula C₁₂H₁₀ClNO₅ [2]

Molecular Weight 283.66 g/mol [2]

Appearance
White to off-white crystalline

powder

Melting Point 101-105 °C [2]

Solubility

Soluble in organic solvents like

Dimethylformamide (DMF),

Dichloromethane (DCM), and

Acetonitrile (ACN)

Storage
Store at 2-8°C in a dry, well-

ventilated place

Mechanism of Action: The Role of the Z(2-Cl) Protecting
Group
The efficacy of Z(2-Cl)-OSu as a capping agent stems from the chemical properties of the 2-

chlorobenzyloxycarbonyl (Z(2-Cl)) group it introduces. The succinimidyl ester moiety of Z(2-Cl)-

OSu is a highly reactive leaving group, allowing for the rapid acylation of free primary and

secondary amines.
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Caption: Capping of a free amino group on a peptide chain by Z(2-Cl)-OSu.

A key advantage of the Z(2-Cl) group is its stability under the conditions used for the removal of

other common amino-protecting groups in SPPS. It is resistant to the basic conditions (e.g.,

piperidine) used to remove the Fmoc group and the acidic conditions (e.g., trifluoroacetic acid)

used to cleave the Boc group.[4] This "orthogonal" stability is crucial for complex peptide

synthesis strategies that may require selective deprotection of different amino groups.[4] The

Z(2-Cl) group is typically removed at the end of the synthesis by hydrogenolysis.

Applications in Peptide Synthesis and Beyond
The primary application of Z(2-Cl)-OSu is as a capping agent in both Fmoc- and Boc-based

SPPS.[5] Its rapid reaction kinetics allow for a short capping cycle, often as little as 5 minutes,

which is advantageous for automated peptide synthesis.[1][5]

While its role as a capping agent is well-established, the reactive nature of Z(2-Cl)-OSu

suggests potential applications in bioconjugation, where the controlled modification of amine-

containing biomolecules is desired. However, its use in this context is less documented than its

application in SPPS.
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Experimental Protocol: Capping of Unreacted Amino
Groups in Fmoc-SPPS
The following is a general protocol for the use of Z(2-Cl)-OSu as a capping agent in Fmoc-

based solid-phase peptide synthesis.

Materials:

Peptide-resin with free amino groups

N-(2-Chlorobenzyloxycarbonyloxy)succinimide (Z(2-Cl)-OSu)

Dimethylformamide (DMF), peptide synthesis grade

Dichloromethane (DCM), peptide synthesis grade

Solid-phase peptide synthesis reaction vessel

Shaker or automated peptide synthesizer

Procedure:

Resin Washing: Following the amino acid coupling step, wash the peptide-resin thoroughly

with DMF (3 x 1 min) to remove any residual coupling reagents.

Preparation of Capping Solution: Prepare a fresh solution of Z(2-Cl)-OSu in DMF. A typical

concentration is 0.5 M.

Capping Reaction: Add the Z(2-Cl)-OSu solution to the peptide-resin. Ensure the resin is fully

submerged.

Incubation: Agitate the reaction mixture at room temperature for 5-10 minutes.[1][5]

Resin Washing: Wash the capped peptide-resin thoroughly with DMF (3 x 1 min) followed by

DCM (3 x 1 min) to remove excess capping reagent and byproducts.

Kaiser Test: Perform a Kaiser test to confirm the absence of free primary amines. A negative

result (yellow beads) indicates successful capping. If the test is positive, the capping step
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can be repeated.

Proceed with Synthesis: Continue with the Fmoc deprotection of the newly added amino acid

and the subsequent coupling cycle.

Start: Post-Coupling

Wash Resin with DMF

Prepare Z(2-Cl)-OSu
Solution in DMF

Add Capping Solution
to Resin

Incubate for 5-10 min

Wash Resin with DMF
and DCM

Perform Kaiser Test

Proceed to Next
Fmoc Deprotection

Negative

Repeat Capping

Positive
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Caption: A typical workflow for capping with Z(2-Cl)-OSu in SPPS.

Synthesis of Z(2-Cl)-OSu
While commercially available, understanding the synthesis of Z(2-Cl)-OSu provides valuable

insight into its chemistry. A general approach involves the reaction of 2-chlorobenzyl alcohol

with a phosgene equivalent to form the corresponding chloroformate, which is then reacted

with N-hydroxysuccinimide. A more direct method, adapted from the synthesis of similar

compounds, involves the reaction of 2-chlorobenzyl alcohol with N,N'-disuccinimidyl carbonate.

Part 2: An Investigative Look at the 6-Bromo-2-
methyl-4-phenyl-1,2-dihydroquinolin-3-one Scaffold
Introduction to Quinolinones: A Privileged Scaffold in
Medicinal Chemistry
The quinolinone core is a prominent heterocyclic scaffold found in numerous natural products

and synthetic molecules with a wide range of biological activities. Derivatives of quinolinone

have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer

agents.[6][7] The specific compound, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, is

a member of this class, and while direct experimental data for this exact molecule is scarce in

publicly available literature, its properties and potential applications can be inferred from

structurally related compounds.

Predicted Physicochemical Properties
Based on its structure, the following physicochemical properties can be predicted for 6-Bromo-

2-methyl-4-phenyl-1,2-dihydroquinolin-3-one.
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Property Predicted Value

Molecular Formula C₁₆H₁₂BrNO

Molecular Weight 314.18 g/mol

Appearance Likely a solid at room temperature

Solubility
Expected to be soluble in common organic

solvents

Potential Biological Activities and Therapeutic
Applications
The structural features of 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one suggest

several avenues for biological investigation:

Antimicrobial Activity: The quinolinone scaffold is a well-known pharmacophore in

antibacterial agents. It is plausible that this compound and its derivatives could exhibit

activity against various bacterial and fungal strains.[8][9]

Anti-inflammatory Activity: Certain quinazolinone derivatives, which are structurally related to

quinolinones, have demonstrated anti-inflammatory properties.[10] The 6-bromo substitution

may modulate this activity.

Anticancer Activity: The quinoline and quinolinone cores are present in several anticancer

drugs. The bromine atom at the 6-position has, in some cases, been linked to enhanced

cytotoxic effects.[6]

6-Bromo-2-methyl-4-phenyl-
1,2-dihydroquinolin-3-one

Antimicrobial Activity

Potential for

Anti-inflammatory Activity

Potential for

Anticancer Activity

Potential for
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Caption: Predicted biological activities of the quinolinone scaffold.

Synthetic Approaches
The synthesis of quinolin-4-ones often involves the Conrad-Limpach or Knorr quinoline

synthesis. For the target molecule, a plausible route could involve the condensation of a

substituted aniline with a β-ketoester, followed by cyclization. For instance, the synthesis of a

related compound, 6-bromo-4-chloroquinoline, starts from 4-bromoaniline and ethyl propiolate,

followed by cyclization and chlorination.[11] A similar strategy could be adapted for the

synthesis of 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one.

Conclusion
This technical guide has provided a comprehensive overview of two distinct chemical entities

that were part of the initial query. CAS number 65853-65-8, identified as N-(2-
Chlorobenzyloxycarbonyloxy)succinimide [Z(2-Cl)-OSu], is a crucial reagent for ensuring

high purity in peptide synthesis through its function as a capping agent. Its orthogonal stability

makes it a valuable tool in complex synthetic strategies.

The second compound, 6-Bromo-2-methyl-4-phenyl-1,2-dihydroquinolin-3-one, belongs to the

biologically significant class of quinolinones. While specific data for this molecule is limited,

analysis of related structures suggests its potential as a scaffold for the development of new

antimicrobial, anti-inflammatory, or anticancer agents.

For researchers in peptide synthesis, Z(2-Cl)-OSu offers a reliable method to enhance the

quality of their products. For those in drug discovery, the 6-bromo-quinolinone scaffold

represents a promising area for further investigation and derivative synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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